Cas no 157300-09-9 (Pyridine, 4-methoxy-3-(tributylstannyl)-)

4-Methoxy-3-(tributylstannyl)pyridine is an organotin compound featuring a pyridine core substituted with a methoxy group at the 4-position and a tributylstannyl moiety at the 3-position. This reagent is particularly valuable in synthetic organic chemistry as a versatile intermediate for cross-coupling reactions, such as Stille couplings, due to the reactivity of the tributylstannyl group. The electron-donating methoxy substituent enhances the stability and modulates the electronic properties of the pyridine ring, making it useful in the synthesis of complex heterocyclic systems. Its well-defined structure and compatibility with various reaction conditions make it a reliable choice for constructing tailored molecular architectures in pharmaceuticals and materials science.

Pyridine, 4-methoxy-3-(tributylstannyl)- structure

157300-09-9 structure

Product Name:Pyridine, 4-methoxy-3-(tributylstannyl)-

CAS No:157300-09-9

MF:C₁₈H₃₃NOSn

MW:398.170724630356

CID:1335916

PubChem ID:14942982

Update Time:2025-10-12

Pyridine, 4-methoxy-3-(tributylstannyl)- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 4-methoxy-3-(tributylstannyl)-
- 4-methoxy-3-(tributylstannyl)pyridine
- EN300-7072802
- 157300-09-9
- Inchi： 1S/C6H6NO.3C4H9.Sn/c1-8-6-2-4-7-5-3-6;3*1-3-4-2;/h2,4-5H,1H3;3*1,3-4H2,2H3;
- InChI Key： LJFZCLQEIIVABN-UHFFFAOYSA-N
- SMILES： [Sn](C1C=NC=CC=1OC)(CCCC)(CCCC)CCCC

Computed Properties

Exact Mass: 391.16139
Monoisotopic Mass: 399.158417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 11
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 22.1Å²

Experimental Properties

PSA: 22.12

Pyridine, 4-methoxy-3-(tributylstannyl)- Pricemore >>

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